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Compound of Interest

Compound Name: VB1080

Cat. No.: B15610365

Technical Support Center: VB1080 VSWR Bridge

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in resolving
issues with inaccurate Voltage Standing Wave Ratio (VSWR) measurements using the VB1080
VSWR Bridge with a compatible RIGOL DSA series spectrum analyzer.

Frequently Asked Questions (FAQSs)
Q1: What is the VB1080 and what is it used for?

Al: The VB1080 is a VSWR bridge used in conjunction with a RIGOL DSA series spectrum
analyzer to measure S11-related parameters, including return loss, reflection coefficient, and
VSWR.[1] Its typical applications involve measuring the S11 parameters of components like
filters, amplifiers, and mixers, as well as determining the resonant frequency and VSWR of
antennas.[1]

Q2: What equipment is required to perform a VSWR measurement with the VB1080?
A2: To perform a VSWR measurement, you will need the following:
o ARIGOL DSA series spectrum analyzer with a tracking generator (-TG model).

 ARIGOL VB1080 VSWR bridge.
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e The device under test (DUT).
» High-quality coaxial cables and adapters with the correct impedance matching.
Q3: What is a "good" VSWR value?

A3: A perfect impedance match corresponds to a VSWR of 1:1, indicating that no power is
reflected. In practice, a VSWR of 1.1:1 to 1.2:1 is considered very good.[2][3] A VSWR below
1.5:1 is generally considered to be a good impedance match. Higher VSWR values signify a
greater degree of impedance mismatch and reduced efficiency.[2][3]

Troubleshooting Guides
Issue 1: Inaccurate or Unstable VSWR Readings

Unreliable VSWR measurements can stem from several sources. Follow these steps to
diagnose and resolve the issue.

Symptoms:

» VSWR readings fluctuate significantly.
e Measured VSWR is unexpectedly high.
o Measurements are not repeatable.
Troubleshooting Steps:

 Verify Physical Connections:

o Ensure all connectors are clean. Use a lint-free swab and appropriate contact cleaner to
remove any contaminants.[2]

o Check that all cables and adapters are securely fastened. Loose connections are a
common source of error.

o Inspect cables and connectors for any signs of damage, such as bends, frays, or worn-out
connectors. Damaged components can significantly alter electrical properties.
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» Review Calibration (Normalization) Procedure:

o An incorrect or expired calibration is a primary cause of inaccurate VSWR measurements.

[4]

o Perform an "open" calibration before connecting the Device Under Test (DUT). This
involves leaving the DUT port of the VB1080 open to create a 100% reflection, which
normalizes the measurement and minimizes the effects of cables and adapters.[2][3]

o Ensure the frequency span on the spectrum analyzer is correctly set for your DUT before
calibration.[2][3]

¢ Minimize External Influences:

o Whenever possible, connect the DUT directly to the VB1080 without using extra cables or
adapters, as these can introduce additional reflections.

o Be aware of "common mode currents" that can flow on the outside of the coaxial cable
and affect measurements. While less of a concern in a controlled lab environment
compared to antenna installations, ensuring proper grounding can help mitigate this.

Logical Troubleshooting Workflow:
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Caption: Troubleshooting workflow for inaccurate VSWR.
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Issue 2: "Calibration Failed" or "Set Reference Failed"

Error

This error message typically indicates a problem during the normalization process.

Possible Causes and Solutions:

Cause

Description

Solution

Faulty Reference
Cable/Adapter

The cable or adapter used
during the open calibration
may be damaged or of poor

quality.

Try using a different, high-
quality cable for the reference
setup. Ensure the cable is
straight and not coiled during

calibration.

Incorrect Calibration Procedure

The steps for performing the
open calibration were not

followed correctly.

Refer to the experimental
protocol below and ensure
each step is executed in the
correct order. The DUT port
must be open during the "Cal

Open" step.

Instrument Drifting

The performance of the
spectrum analyzer may have
drifted due to temperature
changes after the last

calibration.

Allow the spectrum analyzer to
warm up for the manufacturer-
recommended time before
calibration. If the ambient
temperature changes
significantly, perform a new

calibration.

Internal Hardware Issue

There may be an issue with
the spectrum analyzer's
tracking generator or the
VB1080 bridge itself.

If the above steps fail, test the
spectrum analyzer's tracking
generator output
independently. If the problem
persists, contact technical

support.

Experimental Protocols
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Protocol 1: Standard VSWR Measurement Procedure

This protocol outlines the steps for a standard VSWR measurement using the VB1080 and a
RIGOL DSA series spectrum analyzer.

Methodology:
e Setup:

o Connect the VB1080 directly to the spectrum analyzer. The 'IN' port of the VB1080
connects to the tracking generator output, and the 'OUT" port connects to the RF input of
the analyzer.

o Ensure all connections are secure.
o Power on the spectrum analyzer and allow it to stabilize.
o Configuration:

o Set the desired frequency range (start and stop frequencies) on the spectrum analyzer to
match the operating range of the DUT.[2][3]

o Set the tracking generator output level to an appropriate power for your DUT.
» Calibration (Normalization):

o Leave the 'DUT' port of the VB1080 unconnected (open).

o On the spectrum analyzer, navigate to the VSWR measurement menu.

o Select the "Cal Open" or "Normalize" function. The analyzer will perform a sweep and
store the trace as a reference. This effectively subtracts the losses and reflections of the
test setup from the subsequent measurement.

e Measurement:
o Connect the DUT to the 'DUT" port of the VB1080.

o The spectrum analyzer will now display the VSWR of the DUT.
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o Use markers to pinpoint the VSWR at specific frequencies of interest.

Measurement Setup Diagram:

VB1080 Bridge
DUT |———| Device Under Test
Spectrum Analyzer
TG Out Coax Cable »| IN
REIn | Coax Cable OUT

Click to download full resolution via product page
Caption: VB1080 measurement setup.
Quantitative Data Summary
Table 1: Common VSWR Values and Corresponding Return Loss

This table provides a quick reference for converting between VSWR and Return Loss, which is
often displayed in dB on the spectrum analyzer.
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VSWR Return Loss (dB) Reflected Power (%)
1.0:1 00 0%

1.1:1 26.44 0.23%

1.2:1 20.83 0.83%

131 17.69 1.70%

1.4:1 15.56 2.77%

151 13.98 4.00%

2.01 9.54 11.11%

3.0:1 6.02 25.00%

Data derived from standard VSWR to Return Loss conversion formulas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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